Cas no 2680882-64-6 (5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680882-64-6
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5637159
• PubChem ID: 165941740
• Update Time: 2025-06-14

5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289493
• 2680882-64-6
• 5-methyl-2-{1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid
• 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C13H16N2O4S/c1-3-7-19-13(18)15-6-4-5-9(15)11-14-10(12(16)17)8(2)20-11/h3,9H,1,4-7H2,2H3,(H,16,17)
• InChI Key： XGIBDTOTTWXQTG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)N=C1C1CCCN1C(=O)OCC=C

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid (CAS No. 2680882-64-6)

The compound 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid (CAS No. 2680882-64-6) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This thiazole-derived carboxylic acid features a unique combination of functional groups, including a pyrrolidine ring and a prop-2-en-1-yloxy moiety, which contribute to its potential biological activity and synthetic versatility. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid has surged due to their applications in developing small-molecule therapeutics. The thiazole ring, a key component of this compound, is known for its presence in numerous FDA-approved drugs, highlighting its pharmacological relevance. Additionally, the carboxylic acid functional group offers opportunities for further derivatization, making it a valuable intermediate in synthetic chemistry.

The synthesis of CAS No. 2680882-64-6 involves multi-step organic reactions, often starting from readily available precursors. One common approach includes the condensation of pyrrolidine derivatives with thiazole-containing intermediates, followed by the introduction of the prop-2-en-1-yloxy group. The compound's purity and yield are critical factors, as they directly impact its suitability for downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this molecule.

From a pharmacological perspective, 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid has shown promise in preliminary studies targeting enzyme inhibition and receptor modulation. Its structural features align with known bioactive scaffolds, making it a candidate for further investigation in areas such as anti-inflammatory and antimicrobial drug development. Researchers are also exploring its potential in cancer therapy, given the growing interest in thiazole-based anticancer agents.

The compound's stability and solubility profile are essential considerations for its practical use. 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid exhibits moderate solubility in polar organic solvents, which facilitates its handling in laboratory settings. However, formulation scientists are actively working on improving its bioavailability through techniques such as salt formation or nanoparticle encapsulation, addressing a common challenge in drug development.

In the context of green chemistry, the synthesis of CAS No. 2680882-64-6 is being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with the broader trend toward sustainable pharmaceutical manufacturing, a topic of increasing importance in the scientific community.

For those seeking custom synthesis or bulk quantities of 5-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}-1,3-thiazole-4-carboxylic acid, several specialized suppliers offer this compound with varying levels of purity. It is crucial to verify the certificate of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP) when sourcing this material for research or industrial applications.

Looking ahead, the future of CAS No. 2680882-64-6 appears bright, with ongoing studies exploring its mechanistic details and therapeutic potential. As the scientific community continues to uncover new applications for thiazole derivatives, this compound is poised to play a significant role in advancing precision medicine and targeted drug delivery systems. Its versatility and unique structural features make it a valuable asset in the toolkit of modern chemists and pharmacologists alike.